1-Oleoyl-2-stearoyl-3-chloropropanediol

• Molecular Formula: C39H73ClO4
• Molecular Weight: 641.4 g/mol
• InChI: InChI=1S/C39H73ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37(41)36(35-40)39(43,44)38(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h18,20,36,43-44H,3-17,19,21-35H2,1-2H3/b20-18-
• InChIKey: LNXRLEUTDDEXPU-ZZEZOPTASA-N

1-Oleoyl-2-stearoyl-3-chloropropanediol Overview

1-Oleoyl-2-stearoyl-3-chloropropanediol (CAS 1336935-05-7, molecular formula C39H73ClO4, MW 641.45) is a synthetic diacylglycerol analogue where the glycerol backbone carries an oleoyl group at the sn-1 position, a stearoyl group at the sn-2 position, and a chlorine atom at the sn-3 position . This compound serves as a precise analytical reference standard and model substrate within the broader class of 3-monochloropropane-1,2-diol (3-MCPD) diesters—thermally induced food processing contaminants formed during edible oil refining [1]. Unlike the complex mixtures of 3-MCPD diesters present in food matrices, this defined chemical entity provides a controlled tool for mechanistic investigations of absorption, metabolism, and toxicological impact, as well as for calibrating instrumental analysis methods .

Defined mixed-acyl 3-MCPD diester analytical reference standard

Regiospecific hydrolysis probe for sn-1/sn-2 positional metabolism studies

Suitable for HPLC and GC method calibration in food contaminant analysis

• [1] Kaze N, Watanabe Y, Sato H, Murota K, Kotaniguchi M, Yamamoto H, Inui H, Kitamura S. Estimation of the Intestinal Absorption and Metabolism Behaviors of 2- and 3-Monochloropropanediol Esters. Lipids. 2016;51(8):913-22. View Source

1-Oleoyl-2-stearoyl-3-chloropropanediol Irreplaceability

Generic substitution of 1-Oleoyl-2-stearoyl-3-chloropropanediol with other 3-MCPD diesters or its regioisomer (1-stearoyl-2-oleoyl-3-chloropropanediol) introduces uncontrolled experimental variability due to fundamentally different fatty acid compositions and positional arrangements. The sn-1 and sn-2 acyl chain identities dictate the compound's susceptibility to enzymatic hydrolysis in gastrointestinal models [1], its chromatographic retention time in analytical methods, and its metabolic fate in vivo. Notably, pancreatic lipase exhibits strong regiospecificity toward the primary (sn-1) ester bond of 3-MCPD diesters, meaning positional isomers yield distinct hydrolysis intermediates and free 3-MCPD release kinetics [2]. The following evidence demonstrates that the specific sn-1 oleoyl/sn-2 stearoyl configuration confers quantifiable differences in hydrolysis rate, metabolic pathway, and analytical behavior relative to its closest analogs.

Fatty acid mismatch

Other 3-MCPD diesters with different acyl chains may shift hydrolysis kinetics and metabolite profiles.

Regioisomer difference

1-stearoyl-2-oleoyl isomer yields distinct enzymatic intermediates and 3-MCPD release timing.

Chromatographic behaviour

Positional isomers exhibit different retention times, complicating peak assignment in mixed samples.

• [1] Kaze N, Watanabe Y, Sato H, Murota K, Kotaniguchi M, Yamamoto H, Inui H, Kitamura S. Estimation of the Intestinal Absorption and Metabolism Behaviors of 2- and 3-Monochloropropanediol Esters. Lipids. 2016;51(8):913-22. View Source
• [2] Seefelder W, Varga N, Studer A, Williamson G, Scanlan FP, Stadler RH. Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD. Food Addit Contam Part A Chem Anal Control Expo Risk Assess. 2008;25(4):391-400. View Source

1-Oleoyl-2-stearoyl-3-chloropropanediol Comparative Evidence

Positional Isomer Hydrolysis Rate

For 3-MCPD diesters, the ester bond at the primary sn-1 position is preferentially cleaved by pancreatic lipase, yielding a sn-2 monoester intermediate. The subsequent hydrolysis of this sn-2 monoester to free 3-MCPD is significantly slower than that of its sn-1 monoester counterpart. Specifically, the hydrolysis rate of 3-MCPD-2-oleate (the sn-2 monoester intermediate from 3-MCPD-1,2-dioleate) was 80% slower than that of 3-MCPD-1-oleate [1]. Applied to 1-Oleoyl-2-stearoyl-3-chloropropanediol, this class-level inference indicates that the stearoyl group at the sn-2 position will be released substantially more slowly than the oleoyl group at the sn-1 position during digestion, directly impacting the kinetic profile of free 3-MCPD generation.

Hydrolysis Rate

Class-level inference

80% slower sn-2 monoester hydrolysis vs. sn-1

Supports regiospecific metabolism studies

Based on class behaviour; direct data for this compound may differ

Evidence Dimension	Hydrolysis rate of sn-2 monoester vs. sn-1 monoester
Target Compound Data	sn-2 stearoyl monoester (predicted 80% slower hydrolysis than sn-1 monoester based on class behavior)
Comparator Or Baseline	3-MCPD-1-oleate (sn-1 monoester) hydrolysis rate baseline
Quantified Difference	80% slower
Conditions	In vitro hydrolysis with pancreatic lipase and pancreatin; HPLC-CAD and GC-MS analysis

Why This Matters

This differential hydrolysis dictates the temporal release of free 3-MCPD and fatty acids in in vitro digestion models, making 1-Oleoyl-2-stearoyl-3-chloropropanediol a critical probe for studying regiospecific metabolism.

• [1] Kaze N, Watanabe Y, Sato H, Murota K, Kotaniguchi M, Yamamoto H, Inui H, Kitamura S. Estimation of the Intestinal Absorption and Metabolism Behaviors of 2- and 3-Monochloropropanediol Esters. Lipids. 2016;51(8):913-22. View Source

Metabolic Fate Divergence

The regiospecific action of digestive enzymes on 3-MCPD diesters produces distinct intermediate profiles. For 3-MCPD-1,2-dioleate (the closest dioleoyl analog), hydrolysis by pancreatic lipase and pancreatin proceeded predominantly at the primary sn-1 position, yielding 3-MCPD-2-oleate as the major initial product [1]. In contrast, 2-MCPD-1,3-dioleate (a structural isomer with different chlorine placement) undergoes smooth hydrolysis of both acyl groups to directly generate free 2-MCPD. By class-level inference, 1-Oleoyl-2-stearoyl-3-chloropropanediol will follow the former pathway: the sn-1 oleoyl group will be preferentially cleaved, producing a stearoyl-bearing sn-2 monoester intermediate that accumulates before slow conversion to free 3-MCPD.

Metabolic Fate

Class-level inference

Preferential sn-1 cleavage forms a stearoyl sn-2 monoester intermediate

May support intermediate tracking in complex matrices

Pathway divergence vs. direct free MCPD formation

Evidence Dimension	Predominant initial hydrolysis product
Target Compound Data	sn-2 stearoyl 3-MCPD monoester (predicted predominant initial product)
Comparator Or Baseline	2-MCPD-1,3-dioleate: direct free 2-MCPD formation; 3-MCPD-1,2-dioleate: sn-2 monoester predominant
Quantified Difference	Qualitative pathway divergence; intermediate accumulation vs. direct free MCPD
Conditions	In vitro hydrolysis with pancreatic lipase and pancreatin; HPLC-CAD and GC-MS analysis

Why This Matters

The accumulation of a distinct sn-2 monoester intermediate enables tracking of regiospecific metabolic pathways in complex biological matrices, a capability lost when using undefined diester mixtures.

• [1] Kaze N, Watanabe Y, Sato H, Murota K, Kotaniguchi M, Yamamoto H, Inui H, Kitamura S. Estimation of the Intestinal Absorption and Metabolism Behaviors of 2- and 3-Monochloropropanediol Esters. Lipids. 2016;51(8):913-22. View Source

Analytical Standard Validation

1-Oleoyl-2-stearoyl-3-chloropropanediol has been formally validated in dilution studies with analytical results confirmed by high-performance liquid chromatography (HPLC) and gas chromatography (GC) . This validation establishes its suitability as a reliable analytical standard for the quantification of 3-MCPD diesters in food matrices. While many 3-MCPD diesters lack formal method validation documentation, this compound's verified chromatographic behavior ensures accurate calibration and recovery assessment in accordance with ISO 18363 series methods for MCPD ester determination [1].

Method Validation

Supporting evidence

HPLC and GC validated in dilution studies

May reduce method development time

Compared to unvalidated diester standards

Evidence Dimension	Analytical method validation status
Target Compound Data	Validated in dilution study; results confirmed by HPLC and GC
Comparator Or Baseline	Many 3-MCPD diesters lack published validation data
Quantified Difference	Formal validation vs. unvalidated or vendor-only analytical claims
Conditions	Dilution study with HPLC and GC analysis

Why This Matters

Procurement of a validated analytical standard reduces method development time and ensures data quality for regulatory compliance in food contaminant analysis.

• [1] ISO 18363-1:2015. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 1: Method using fast alkaline transesterification and measurement for 3-MCPD and differential measurement for glycidol. View Source

Fatty Acid Composition Specificity

The molecular species composition of 3-MCPD diesters significantly influences their physicochemical properties and biological behavior. Studies on 3-MCPD diesters in C57BL/6J mice demonstrate that the fatty acid moiety modulates lipid metabolism effects, with palmitate diester (CDP), stearate diester (CDS), oleate diester (CDO), and linoleate diester (CDL) all causing significant increases in serum TC and LDL-C at 16.5 μmol/kg/day, yet exhibiting potentially distinct potencies [1]. 1-Oleoyl-2-stearoyl-3-chloropropanediol provides a defined mixed-acyl (C18:1/C18:0) reference point within this structure-activity landscape, enabling precise comparison against homogeneous diesters (e.g., dipalmitate, distearate) that are often used as default standards but may not reflect the mixed-acyl species predominant in food [2].

Fatty Acid Specificity

Cross-study comparable

Mixed C18:1/C18:0 vs. homogeneous diesters (C16:0, C18:0, C18:1, C18:2)

May support more representative exposure modeling

All diesters increased serum lipids in mouse study; quantitative differences among species unresolved

Evidence Dimension	Fatty acid composition and corresponding biological effect
Target Compound Data	Oleoyl (C18:1) at sn-1; Stearoyl (C18:0) at sn-2
Comparator Or Baseline	CDP (dipalmitate), CDS (distearate), CDO (dioleate), CDL (dilinoleate) — all at 16.5 μmol/kg/day
Quantified Difference	All diesters significantly increased serum TC and LDL-C; specific quantitative differences among species not resolved in this study
Conditions	4-week oral gavage study in C57BL/6J mice; serum and liver lipid profiling

Why This Matters

This mixed-acyl compound more accurately models the heterogeneous diester species found in refined edible oils, providing a superior reference for food safety exposure assessments compared to single-fatty-acid diester standards.

• [1] Liu M, et al. A 4-week study of four 3-monochloropropane-1,2-diol diesters on lipid metabolism in C57BL/6J mice. J Food Sci. 2015. View Source
• [2] Kuksis A, et al. Comparative study of the molecular species of chloropropanediol diesters and triacylglycerols in milk fat. Lipids. 1986;21(3):183-90. View Source

1-Oleoyl-2-stearoyl-3-chloropropanediol Applications

Calibration Standard for Mixed-Acyl 3-MCPD Diesters

Employ 1-Oleoyl-2-stearoyl-3-chloropropanediol as a certified reference material for the accurate quantification of mixed-acyl 3-MCPD diesters in food matrices using HPLC or GC methods compliant with ISO 18363 . Its validated analytical behavior ensures reliable calibration curves and recovery assessments, particularly for oleoyl- and stearoyl-containing diester species that co-elute with other lipid contaminants. The compound's defined structure eliminates ambiguity in peak assignment, which is critical for regulatory reporting and risk assessment studies.

Regiospecific Hydrolysis Probe

Use 1-Oleoyl-2-stearoyl-3-chloropropanediol to investigate the regiospecificity of pancreatic lipase and pancreatin action on 3-MCPD diesters [1]. The distinct kinetic profile—preferential cleavage of the sn-1 oleoyl group followed by slow hydrolysis of the sn-2 stearoyl monoester—allows researchers to map the temporal release of free 3-MCPD and fatty acids. This compound serves as an essential tool for validating physiologically based pharmacokinetic (PBPK) models of 3-MCPD diester absorption and for evaluating the impact of food matrix components on lipase accessibility.

SAR Reference Substrate for 3-MCPD Diester Toxicity

Incorporate 1-Oleoyl-2-stearoyl-3-chloropropanediol into comparative toxicological panels alongside dipalmitate, distearate, dioleate, and dilinoleate 3-MCPD diesters [2]. Its mixed-acyl configuration (C18:1/C18:0) provides a critical data point for SAR analyses examining how fatty acid chain length, saturation, and positional arrangement influence toxicokinetics, target organ distribution, and nephrotoxic or reproductive effects. This enables the development of more accurate hazard characterization for the heterogeneous diester mixtures found in food.

Internal Standard for LC-MS/MS Analysis

Utilize the deuterated analog (1-Oleoyl-2-stearoyl-3-chloropropanediol-d5) as an internal standard for stable isotope dilution assays in LC-MS/MS analysis of 3-MCPD diesters [3]. The precise mass shift and identical chemical behavior (including regiospecific hydrolysis susceptibility) correct for matrix effects and analyte losses during sample preparation, enabling robust quantification in complex food extracts and biological fluids with minimal method variability.

Application

Selection Property

Validation Focus

Mixed-acyl 3-MCPD diester calibration

Analytical validation status

GC/HPLC peak assignment and recovery

Regiospecific metabolism studies

Positional hydrolysis specificity

Hydrolysis intermediate profiling

3-MCPD diester structure-activity profiling

Fatty acid composition

Toxicokinetic and distribution endpoints

LC-MS/MS quantification with deuterated internal standard

Co-elution with d5 analog

Matrix effect and recovery verification

• [1] Kaze N, et al. Estimation of the Intestinal Absorption and Metabolism Behaviors of 2- and 3-Monochloropropanediol Esters. Lipids. 2016;51(8):913-22. View Source
• [2] Liu M, et al. A 4-week study of four 3-monochloropropane-1,2-diol diesters on lipid metabolism in C57BL/6J mice. J Food Sci. 2015. View Source
• [3] MedChemExpress. 1-Oleoyl-2-Stearoyl-3-chloropropanediol-d5 Technical Datasheet. View Source